Methyl 3-amino-4-ethylbenzoate
Cat. No. B1317573
Key on ui cas rn:
24812-93-9
M. Wt: 179.22 g/mol
InChI Key: ADYSZCGUXDZDGN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05631280
Procedure details
The method described in Step 2. of Example 1 was applied to a solution of 35 (0.17 g) in methanol (20 mL) and 10% hydrochloric acid/water (5 mL) to prepare the above named compound. NMR (300 MHz, CDCl3) δ 7.40 (1H, d, J=8 Hz), 7.34 (1H, s), 7.10 (1H, d, J=8 Hz), 3.88 (3H, s), 3.71 (2H, b), 2.54 (2H, q, J=8 Hz), 1.26 (3H, t, J=8 Hz).
Identifiers
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REACTION_CXSMILES
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[C:1]([C:4]1[CH:13]=[CH:12][C:7]([C:8]([O:10][CH3:11])=[O:9])=[CH:6][C:5]=1[N+:14]([O-])=O)(=O)[CH3:2]>CO.Cl.O>[NH2:14][C:5]1[CH:6]=[C:7]([CH:12]=[CH:13][C:4]=1[CH2:1][CH3:2])[C:8]([O:10][CH3:11])=[O:9] |f:2.3|
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Inputs
Step One
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Name
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Quantity
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0.17 g
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Type
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reactant
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Smiles
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C(C)(=O)C1=C(C=C(C(=O)OC)C=C1)[N+](=O)[O-]
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Step Two
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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CO
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Step Three
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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Cl.O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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to prepare the
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Outcomes
Product
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Name
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Type
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Smiles
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NC=1C=C(C(=O)OC)C=CC1CC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
